Cas no 2310097-93-7 (4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2310097-93-7
• MF: C₁₅H₁₅N₃O₄S₂
• MW: 365.427300691605
• CID: 5866317
• PubChem ID: 134161317
• Update Time: 2025-08-05

4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• 2310097-93-7
• CHEMBL5007850
• 4-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• F6573-8225
• 4-((2,3-dihydrobenzofuran-5-yl)sulfonyl)-1-(thiazol-2-yl)piperazin-2-one
• AKOS040705484

• Inchi： 1S/C15H15N3O4S2/c19-14-10-17(5-6-18(14)15-16-4-8-23-15)24(20,21)12-1-2-13-11(9-12)3-7-22-13/h1-2,4,8-9H,3,5-7,10H2
• InChI Key： DEFNUJIOVWQGFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(N1CC(N(C2=NC=CS2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 365.05039832g/mol
• Monoisotopic Mass: 365.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Additional information on 4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one

Professional Introduction to Compound with CAS No. 2310097-93-7 and Product Name: 4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one

Compound with the CAS number 2310097-93-7 and the product name 4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a benzofuran sulfonamide moiety and a thiazole ring, which contribute to its unique chemical properties and biological activity.

The benzofuran sulfonamide moiety is particularly noteworthy as it has been extensively studied for its role in modulating various biological pathways. This structural feature is known to enhance binding affinity to target proteins, making it a valuable scaffold for drug design. In recent years, researchers have been exploring the use of benzofuran derivatives in the development of novel therapeutics for conditions such as inflammation, pain, and neurodegenerative diseases. The sulfonamide group further contributes to the compound's pharmacological profile by facilitating hydrogen bonding interactions, which are crucial for effective receptor binding.

The presence of a thiazole ring in the molecular structure of this compound adds another layer of complexity and functionality. Thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 1-(1,3-thiazol-2-yl)piperazin-2-one moiety specifically has been implicated in the development of drugs that target central nervous system disorders. This combination of structural elements suggests that the compound may exhibit multifaceted biological effects, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. Studies have indicated that the benzofuran sulfonamide moiety can interact with enzymes and receptors involved in pain signaling pathways, while the thiazole ring may modulate neurotransmitter release. These insights have guided the optimization of synthetic routes to enhance the potency and selectivity of this compound.

In vitro studies have demonstrated that this compound exhibits significant activity against several key targets relevant to pharmaceutical development. For instance, preliminary data suggest that it may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, its interaction with neurotransmitter receptors has been explored in models of depression and anxiety disorders. The dual functionality provided by the benzofuran sulfonamide and thiazole ring appears to synergize, leading to enhanced therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzofuran sulfonamide group through sulfonylation reactions, followed by functionalization at the piperazine ring using thiazole derivatives. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability during production.

As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, regulatory agencies are increasingly focused on streamlining clinical trial processes to bring promising new drugs to market more efficiently. The unique structural features of this compound make it an attractive candidate for further preclinical and clinical investigations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into viable therapeutic options for patients worldwide.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in diagnostic imaging techniques due to its ability to bind selectively to specific biological markers. Additionally, its structural properties make it a valuable tool for developing new methodologies in chemical biology research.

In conclusion, compound with CAS number 2310097-93-7 and product name 4-(2,3-dihydro-1-benzofuran-5-sulfonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique molecular structure, incorporating both a benzofuran sulfonamide moiety and a thiazole ring, positions it as a versatile scaffold for drug discovery efforts targeting various diseases. With ongoing research efforts aimed at optimizing its synthesis and exploring new therapeutic applications, this compound holds considerable promise for improving human health outcomes.